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Compound Name: 16-Methylicosanoyl-CoA

Cat. No.: B15550761 Get Quote

16-Methylicosanoyl-CoA: A Technical Guide for
Researchers
For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: 16-Methylicosanoyl-CoA is a rare or novel molecule, and as such, there is a

scarcity of direct experimental data available in public databases and scientific literature. This

guide has been compiled by extrapolating information from structurally similar long-chain and

branched-chain fatty acyl-Coenzyme A (acyl-CoA) molecules. The experimental protocols and

potential biological roles described herein are based on established methodologies and

principles for this class of compounds and should be considered as a foundational framework

for future research.

Introduction
16-Methylicosanoyl-CoA is a long-chain branched fatty acyl-CoA. This class of molecules

plays a crucial role in various metabolic processes, including fatty acid metabolism and cellular

signaling. The introduction of a methyl branch on the acyl chain can significantly influence the

molecule's physical and chemical properties, as well as its metabolic fate and biological activity,

compared to its straight-chain counterpart, icosanoyl-CoA. This guide provides a detailed

overview of the putative structure, chemical properties, and potential biological significance of

16-Methylicosanoyl-CoA, along with suggested experimental protocols for its study.
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Structure and Chemical Properties
The proposed structure of 16-Methylicosanoyl-CoA consists of an icosanoyl (20-carbon) acyl

chain with a methyl group at the 16th carbon, linked to a Coenzyme A molecule via a thioester

bond.

Molecular Formula: C₄₂H₇₆N₇O₁₇P₃S (This is an estimate based on the structure and may vary

slightly based on isotopic distribution).

Molecular Weight: Approximately 1096.1 g/mol (This is a calculated estimate).

The presence of the methyl group at the C-16 position introduces a chiral center, meaning 16-
Methylicosanoyl-CoA can exist as either the (R) or (S) stereoisomer. The specific

stereoisomer synthesized biologically would be dependent on the enzymatic machinery of the

organism.

Table 1: Estimated Physicochemical Properties of 16-
Methylicosanoyl-CoA

Property Estimated Value Notes

Molecular Formula C₄₂H₇₆N₇O₁₇P₃S
Based on the proposed

structure.

Molecular Weight ~1096.1 g/mol Calculated.

Charge (at pH 7) -4
Due to the phosphate groups

of Coenzyme A.

Solubility Aqueous solutions (as a salt)
Similar to other long-chain

acyl-CoAs.

Stability

Prone to hydrolysis of the

thioester bond, especially at

extreme pH.

Should be stored at low

temperatures (-20°C or below)

in a slightly acidic buffer (pH 5-

6) to minimize degradation.

Spectral Properties (UV) λmax ≈ 260 nm
Due to the adenine moiety of

Coenzyme A.
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Potential Biological Significance
Branched-chain fatty acids are known to be important components of cell membranes,

particularly in bacteria, where they influence membrane fluidity. In mammals, they can be

derived from the diet or synthesized endogenously. While the specific roles of 16-
Methylicosanoyl-CoA are not yet elucidated, it may be involved in:

Fatty Acid Metabolism: It could be a substrate for or an inhibitor of enzymes involved in β-

oxidation or fatty acid synthesis. The methyl branch may hinder the normal process of β-

oxidation, leading to alternative metabolic pathways.

Cell Signaling: Acyl-CoAs can act as signaling molecules, regulating the activity of various

proteins, including transcription factors and enzymes.

Ceramide and Lipid Synthesis: Very-long-chain fatty acids are precursors for the synthesis of

complex lipids like ceramides and sphingolipids, which are integral components of the skin

barrier and neuronal tissues. 16-Methylicosanoyl-CoA could potentially be incorporated

into these lipids.

Diagram 1: Hypothetical Metabolic Context of 16-
Methylicosanoyl-CoA
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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